Cas no 2166961-10-8 (2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro-)

• Product Name: 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro-
• CAS No: 2166961-10-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5260936
• Update Time: 2025-05-30

2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro-

• Inchi： 1S/C8H15NO3/c1-6(9)8(7(10)11)2-4-12-5-3-8/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： DRBMSJVPCANOHP-UHFFFAOYSA-N
• SMILES： C1OCCC(C(N)C)(C(O)=O)C1

Additional information on 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro-

Recent Advances in the Study of 2H-Pyran-4-carboxylic Acid, 4-(1-aminoethyl)tetrahydro- (CAS: 2166961-10-8)

The compound 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro- (CAS: 2166961-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro-, which make it a promising candidate for the development of novel pharmaceuticals. The compound's tetrahydro-2H-pyran ring, coupled with the aminoethyl substituent, provides a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block for the synthesis of more complex molecules with enhanced biological activity.

One of the key areas of investigation has been the compound's role in modulating enzymatic activity. Preliminary in vitro studies suggest that 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro- may act as an inhibitor or activator for specific enzymes involved in metabolic pathways. These findings open up new avenues for the development of enzyme-targeted therapies, particularly in the treatment of metabolic disorders and certain types of cancer.

In addition to its enzymatic interactions, recent research has also explored the compound's potential as a ligand for various receptors. Molecular docking studies have revealed favorable binding affinities for several G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These computational findings are currently being validated through experimental assays, with promising preliminary results.

The synthesis of 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro- has also seen significant advancements. Recent publications describe improved synthetic routes that offer higher yields and better purity profiles. These methodological improvements are crucial for scaling up production and facilitating further pharmacological evaluation of the compound.

Looking ahead, researchers are particularly interested in exploring the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, as suggested by recent pharmacokinetic studies, makes it an attractive candidate for neurological applications. Current investigations are focusing on its neuroprotective effects and potential use in neurodegenerative diseases.

In conclusion, 2H-Pyran-4-carboxylic acid, 4-(1-aminoethyl)tetrahydro- (CAS: 2166961-10-8) represents a compound of growing importance in medicinal chemistry. Its versatile structure, combined with promising biological activities, positions it as a valuable scaffold for future drug development efforts. Continued research in this area is expected to yield significant breakthroughs in the coming years.